Cas no 69817-89-6 (4-Pentenoic acid, 2,4-dinitrophenyl ester)

4-Pentenoic acid, 2,4-dinitrophenyl ester structure
69817-89-6 structure
Product Name:4-Pentenoic acid, 2,4-dinitrophenyl ester
CAS No:69817-89-6
MF:C11H10N2O6
MW:266.206902980804
CID:391284
PubChem ID:71374353
Update Time:2025-04-19

4-Pentenoic acid, 2,4-dinitrophenyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pentenoic acid, 2,4-dinitrophenyl ester
    • (2,4-dinitrophenyl) pent-4-enoate
    • DTXSID00797140
    • 69817-89-6
    • 2,4-Dinitrophenyl pent-4-enoate
    • Inchi: 1S/C11H10N2O6/c1-2-3-4-11(14)19-10-6-5-8(12(15)16)7-9(10)13(17)18/h2,5-7H,1,3-4H2
    • InChI Key: CGWZIXQZQHTWLT-UHFFFAOYSA-N
    • SMILES: O(C(CCC=C)=O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 266.0539
  • Monoisotopic Mass: 266.05388604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 112.58

4-Pentenoic acid, 2,4-dinitrophenyl ester Related Literature

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